Cas no 75-59-2 (Tetramethylammonium Hydroxide (25% w/w solution in Water))

• Product Name: Tetramethylammonium Hydroxide (25% w/w solution in Water)
• CAS No: 75-59-2
• MF: C₄H₁₃NO
• MW: 91.1521
• MDL: MFCD00008280
• CID: 34005
• PubChem ID: 87577222
• Update Time: 2024-10-27

Tetramethylammonium Hydroxide (25% w/w solution in Water) Chemical and Physical Properties

Names and Identifiers

• N,N,N-TRIMETHYLMETHANAMINIUM HYDROXIDE
• TETRAMETHYLAMMONIUM HYDROXIDE
• TMAH
• hydroxydedetetramethylammonium
• megapositcd14
• Methanaminium,N,N,N-trimethyl-,hydroxide
• n,n,n-trimethyl-methanaminiuhydroxide
• nmd3
• Tetramethylammonium hydroxide solution
• AR-300-49
• AZ-300MIF
• AZ-726
• Developer
• nmw-w
• ocg945
• tetreamethyl ammonium hydroxide
• TMNOH
• TRITONNE
• TMAH solution
• TMAH (10% in Methanol)
• TMAH (10% in Water)
• TMAH (ca. 25% in Water)
• Tetramethyl ammonium hydroxide
• Tetramethylammonium Hydroxide (25% w/w solution in Water)
• UN1835
• J-524892
• Methanaminium, N,N,N-trimethyl-, hydroxide
• T0676
• Q420868
• tetramethylamonium hydroxide
• MEGAPOSIT CD 14
• Methanaminium, N,N,N-trimethyl-, hydroxide (1:1)
• Tetramethylammonium hydroxide, 25% w/w in methanol
• EINECS 200-882-9
• 5GKP7317Q2
• T1404
• TETRAMETHYLAMMONIUM HYDROXIDE, (LIQUID)
• Ammonium, tetramethyl-, hydroxide
• NCGC00260121-01
• tetramethylammoniumhydroxide
• Hydroxyde de tetramethylammonium
• Tetramethylammonium hydroxide 25 wt% in Methanol
• Tox21_202572
• EC 200-882-9
• CAS-75-59-2
• CHEMBL3187523
• T1460
• tetramethylazanium;hydroxide
• DTXCID309108
• UNII-5GKP7317Q2
• TMAOH
• OCG 945
• TOKUSO SD 20
• Tetramethylammonium hydroxide, 25% aq
• T0138
• tetramethylammonium oxide
• NS00078439
• C4H13NO
• DTXSID3029108
• A838458
• Tetramethylammonium hydroxide [UN1835] [Corrosive]
• OPD 262
• tetramethylazanium hydroxide
• AKOS015903652
• N,N,N-Trimethylmethanaminium hydroxide (1:1)
• 75-59-2
• NMD 3
• HSDB 8160
• MFCD00008280
• Hydroxyde de tetramethylammonium [French]
• TETRAMETHYLAMMONIUM HYDROXIDE [MI]
• T1201
• OCG-OPD 262
• DB-050413

• MDL： MFCD00008280
• Inchi： 1S/C4H12N.H2O/c1-5(2,3)4;/h1-4H3;1H2/q+1;/p-1
• InChI Key： WGTYBPLFGIVFAS-UHFFFAOYSA-M
• SMILES： C[N+](C)(C)C.[OH-]
• BRN： 3558708

Computed Properties

• Exact Mass: 91.09970
• Monoisotopic Mass: 91.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 19.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 1A^2

Experimental Properties

• Color/Form: It has a certain ammonia smell, is strongly alkaline, and is easy to absorb CO2 in the air. It usually produces 10% and 25% aqueous solutions. Tetramethylammonium hydroxide containing 5 molecules of crystal water is a colorless deliquescent needle crystal. When heated to boiling point, it is easy to decompose into trimethylamine and methanol, with a specific gravity of 1.00 (25/4 ℃).
• Density: 0.866 g/mL at 25 °C
• Melting Point: °C
• Boiling Point: 100 °C
• Flash Point: Fahrenheit: 80.6 ° f
  Celsius: 27 ° c
  
• Refractive Index: n20/D 1.3806
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents, strong acids.
• PSA: 23.06000
• LogP: 0.14560
• Merck: 9224
• Vapor Pressure: 17.5 mmHg ( 20 °C)
• Sensitiveness: Air Sensitive
• Color/Form: 25 wt. % in methanol
• Solubility: Soluble in water, ethanol, etc.

Tetramethylammonium Hydroxide (25% w/w solution in Water) Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H314
• Warning Statement： P280,P301+P310,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3286 3/PG 2
• WGK Germany：3
• Hazard Category Code： 10-23-27/28-34-39/23/24/25-48/24
• Safety Instruction： S45-S36/37/39-S26-S16-S36/37
• FLUKA BRAND F CODES：4.4-10-34
• RTECS：PA0875000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Safety Term：3
• Packing Group：II
• Risk Phrases：R20/21/22; R34
• Packing Group：II
• Hazard Level：3
• Storage Condition：Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds